Cas no 1365481-16-8 (tert-butyl 4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate)

• Product Name: tert-butyl 4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• CAS No: 1365481-16-8
• MF: C₈H₁₅NO₅S
• MW: 237.273401498795
• MDL: MFCD24470677
• CID: 4593600
• PubChem ID: 53432541
• Update Time: 2025-06-30

tert-butyl 4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-methyl-2,2-dioxo-1,2
• E,3-oxathiazolidine-3-carboxylate
• tert-Butyl (S)-4-methyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• (R)-tert-Butyl 4-methyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• (S)-3-Boc-4-methyl-2,2-dioxo-[1,2,3]oxathiazolidine
• SY059669
• tert-butyl 4-methyl-2,2-dioxooxathiazolidine-3-carboxylate
• 3-(tert-Butoxycarbonyl)-4-methyldihydro-3H-1,2,3-oxathiazole-2,2-dioxide
• tert-butyl 4-methyl-2,2-dioxo-1,2la
• tert-butyl 4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• SY099660
• 1365481-16-8
• PB40424
• D78853
• MFCD24470677
• MFCD09864994
• SCHEMBL1436007
• SB18566
• EN300-1478718
• 3-Boc-4-methyl-1,2,3-oxathiazolidine 2,2-dioxide
• DB-122468
• 3-Boc-4-methyl-2,2-dioxo-oxathiazolidine
• (S)-3-Boc-4-methyl-1,2,3-oxathiazolidine 2,2-Dioxide
• AKOS037655359
• tert-butyl 4-methyl-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate
• MFCD28122917
• Tert-butyl (4S)-4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• PS-10677
• tert-butyl (4S)-4-methyl-2,2-dioxo-1,2lambda,3-oxathiazolidine-3-carboxylate
• TERT-BUTYL 4-METHYL-1,2,3-OXATHIAZOLIDINE-3-CARBOXYLATE 2,2-DIOXIDE
• TERT-BUTYL 4-METHYL-2,2-DIOXO-1,2??,3-OXATHIAZOLIDINE-3-CARBOXYLATE
• SY321190
• PB17678

• MDL： MFCD24470677
• Inchi： 1S/C8H15NO5S/c1-6-5-13-15(11,12)9(6)7(10)14-8(2,3)4/h6H,5H2,1-4H3
• InChI Key： NFAKQWFVEAEEPG-UHFFFAOYSA-N
• SMILES： S1(N(C(=O)OC(C)(C)C)C(C)CO1)(=O)=O

Computed Properties

• Exact Mass: 237.06709375 g/mol
• Monoisotopic Mass: 237.06709375 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.3
• Molecular Weight: 237.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives

Additional information on tert-butyl 4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 4-Methyl-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS: 1365481-16-8)

In recent years, the compound tert-butyl 4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS: 1365481-16-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxathiazolidine scaffold, has demonstrated promising potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting infectious diseases and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl 4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate as a key precursor in the synthesis of sulfonamide-based protease inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available L-serine derivatives, to achieve high yields of the target compound. The study emphasized the compound's stability under various reaction conditions, making it an attractive candidate for large-scale pharmaceutical production.

Further investigations into the biological applications of this compound have revealed its potential as a modulator of protein-protein interactions. A recent preprint on bioRxiv demonstrated that derivatives of tert-butyl 4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate could effectively disrupt the interaction between SARS-CoV-2 spike protein and ACE2 receptors, suggesting possible applications in antiviral drug development. The study utilized molecular docking simulations followed by in vitro validation, showing promising IC50 values in the low micromolar range.

From a chemical perspective, the structural features of tert-butyl 4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate offer unique opportunities for diversification. The presence of both carboxylate and sulfone moieties allows for selective functionalization at multiple positions, enabling the creation of diverse molecular libraries for high-throughput screening. Recent work published in Organic Letters has demonstrated innovative methods for the regioselective modification of this scaffold, significantly expanding its utility in medicinal chemistry.

Quality control and analytical characterization of tert-butyl 4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate have also seen advancements. A 2024 publication in Analytical Chemistry presented a novel HPLC-MS method for the precise quantification of this compound and its potential impurities in pharmaceutical formulations. The method achieved excellent linearity (R² > 0.999) across a wide concentration range, addressing previous challenges in the quality assessment of this important intermediate.

Looking forward, the pharmaceutical industry is showing increased interest in scaling up the production of tert-butyl 4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate. Several patent applications filed in 2023-2024 describe improved synthetic routes with reduced environmental impact, including catalytic methods that minimize waste generation. These developments suggest that this compound will continue to play a significant role in drug discovery pipelines for the foreseeable future.